2-Methoxy-5-(2-trifluoromethylphenyl)phenol

• IUPAC Name: 2-methoxy-5-[2-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C14H11F3O2/c1-19-13-7-6-9(8-12(13)18)10-4-2-3-5-11(10)14(15,16)17/h2-8,18H,1H3
• InChI Key: SSWASDCQZDNDEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2C(F)(F)F)O
• Molecular Formula: C14H11F3O2
• DSSTOX Substance ID: DTXSID90685683
• Molecular Weight: 268.23 g/mol
• CAS No.: 1261989-54-1

Description

2-Methoxy-5-(2-trifluoromethylphenyl)phenol is an organic compound with the molecular formula C14H11F3O2. It is a derivative of biphenyl, featuring a methoxy group and a trifluoromethyl group attached to the phenyl rings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-5-(2-trifluoromethylphenyl)phenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-methoxyphenol and 2-trifluoromethylbenzene.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the coupling of the two aromatic rings. Commonly used catalysts include palladium or copper-based catalysts.

Purification: After the reaction, the product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 2-Methoxy-5-(2-trifluoromethylphenyl)phenol may involve large-scale reactors and optimized reaction conditions to maximize yield and efficiency. The process may include continuous flow reactors and automated purification systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-(2-trifluoromethylphenyl)phenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydroxy derivatives.

Substitution: The methoxy and trifluoromethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

2-Methoxy-5-(2-trifluoromethylphenyl)phenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-(2-trifluoromethylphenyl)phenol involves its interaction with specific molecular targets and pathways. The methoxy and trifluoromethyl groups contribute to its unique chemical reactivity and biological activity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various physiological effects .

Comparison with Similar Compounds

Similar Compounds

2-Methoxy-5-(trifluoromethyl)phenol: A similar compound with a single phenyl ring and similar functional groups.

2-Methoxy-4-(trifluoromethyl)phenol: Another derivative with the trifluoromethyl group in a different position.

2-Methoxy-3-(trifluoromethyl)phenol: A compound with the trifluoromethyl group in the meta position relative to the methoxy group.

Uniqueness

2-Methoxy-5-(2-trifluoromethylphenyl)phenol is unique due to its biphenyl structure, which imparts distinct chemical and physical properties.